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An In-depth Technical Guide to the Physical Properties of Fmoc-D-methionine

Introduction

Fmoc-D-methionine (N-a-Fmoc-D-methionine) is a pivotal amino acid derivative utilized
extensively in solid-phase peptide synthesis (SPPS).[1][2] Its D-configuration is of particular
interest to researchers and drug developers as the incorporation of D-amino acids can
significantly enhance the metabolic stability of peptide-based therapeutics by increasing their
resistance to enzymatic degradation.[3] The fluorenylmethoxycarbonyl (Fmoc) protecting group
IS a key feature, providing stability during synthesis and allowing for a base-labile deprotection
strategy that is orthogonal to acid-labile side-chain protecting groups.[1][3] This guide provides
a detailed overview of the core physical properties of Fmoc-D-methionine, experimental
protocols for its use, and a workflow for its application in peptide synthesis.

Physical and Chemical Properties

The physical properties of Fmoc-D-methionine are summarized below. It is important to note
the variability in reported melting points, which can be influenced by the crystalline form of the

solid and measurement conditions.
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Property Value Source(s)

Fmoc-D-Met-OH, N-(9-

Synonyms Fluorenylmethoxycarbonyl)-D- [11[4]15]16]
methionine
CAS Number 112883-40-6 [1][4]15]
Molecular Formula C20H21NO4S [11[416171
Molecular Weight 371.45 g/mol , 371.5 g/mol [1114161718l1
Melting Point 110 - 140 °C, 132 °C, ~170- (IS E]
elting Poin
g 180 °C

White to off-white crystalline
Appearance [41[5]
powder

Slightly soluble in water; highly

Solubility soluble in most organic [5]
solvents
Storage Temperature 2-8°C [8]

Experimental Protocols
Determination of Melting Point (Capillary Method)

A standard method for determining the melting point of a crystalline solid like Fmoc-D-
methionine is the capillary melting point technique.

Methodology:

o Sample Preparation: A small amount of the dry, crystalline Fmoc-D-methionine is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block or oil bath and a calibrated thermometer or digital temperature sensor.

e Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.
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» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the substance is completely liquid are
recorded. This range is reported as the melting point. The wide range reported for Fmoc-D-
methionine (e.g., 110-140 °C) suggests potential polymorphism or sensitivity to experimental
conditions.[1][4]

Fmoc-Solid-Phase Peptide Synthesis (SPPS) using
Fmoc-D-methionine

Fmoc-D-methionine is a building block in the synthesis of peptides.[1][5] The following is a
generalized protocol for the incorporation of an Fmoc-D-methionine residue into a peptide
chain on a solid support.[2][3]

Methodology:

» Resin Preparation: A suitable resin (e.g., Wang or Rink Amide resin) is placed in a reaction
vessel and swollen in a solvent such as N,N-Dimethylformamide (DMF).[3]

o Fmoc Deprotection: The N-terminal Fmoc protecting group on the resin-bound peptide is
removed by treating it with a 20% solution of piperidine in DMF. This exposes a free amine
group for the next coupling step.

e Amino Acid Activation: In a separate vessel, Fmoc-D-methionine (typically 3-5 equivalents) is
activated. This is achieved by dissolving it in DMF with a coupling reagent (e.g., HBTU,
HATU) and a base (e.g., DIEA).

e Coupling: The activated Fmoc-D-methionine solution is added to the deprotected peptide-
resin. The mixture is agitated for 1-2 hours at room temperature to allow the coupling
reaction to proceed to completion, forming a new peptide bond.[3]

o Washing: Following the coupling reaction, excess reagents and byproducts are removed by
thoroughly washing the resin with DMF.

e |teration: The deprotection, activation, and coupling steps are repeated for each subsequent
amino acid in the peptide sequence.
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« Final Cleavage: Once the peptide chain is fully assembled, it is cleaved from the solid
support resin, and all side-chain protecting groups are removed simultaneously using a
cleavage cocktail, typically containing trifluoroacetic acid (TFA). The crude peptide is then
precipitated with cold diethyl ether.[3]

Workflow Visualization

The following diagram illustrates the iterative cycle of incorporating Fmoc-D-methionine in a
standard Fmoc-SPPS workflow.
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Fmoc Solid-Phase Peptide Synthesis (SPPS) cycle for Fmoc-D-methionine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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